Cas no 71031-03-3 ((S)-Glycidyl Phenyl Ether)

(S)-Glycidyl Phenyl Ether Properties

Names and Identifiers

• (S)-2-Oxiranylanisole
• (S)-Glycidyl phenyl ether
• (2S)-1,2-Epoxy-3-phenoxypropane
• (2R)-1,2-Epoxy-3-phenoxypropane
• (2S)-(+)-3-phenoxy-1,2-epoxypropane
• (3S)-3-(t-butoxycarbonylamino)-5-methylhexanenitrile
• (S)-(2,3-epoxypropyl) phenyl ether
• (S)-2-(N-methylamino)-3-phenylpropionic acid
• (S)-2-(N-t-butoxycarbonylamino)-4-methylpentyl cyanide
• (S)-2-(phenoxymethyl)oxirane
• (S)-phenyl glycidyl ether
• (S)-Z-N-Methylphenylalanine
• CHEBI
• L-N-Me-phenylalanine
• methyl-DL-phenylalanine
• N-Methyl phenylalanine
• N-methyl-L-phenylalanine
• (S)-1,2-Epoxy-3-phenoxypropane
• (R)-Glycidyl phenyl ether
• (R)-2-(Phenoxymethyl)oxirane
• (R)-glycidylphenyl ether
• (2R)-2-(phenoxymethyl)oxirane
• PubChem14080
• (R)-Phenoxymethyloxirane
• (R)-2-phenoxymethyl-oxirane
• (R)-
• A-(2-Oxiranyl)anisole
• FQYUMYWMJTYZTK-VIFPVBQESA-N
• (r)-1,2-epoxy-3-phenoxypropane
• LS00142
• P609
• G0409
• (R)-(-)-3-(phenyloxy)-1,2-epoxypropane
• 031G022
• I01
• (S)-2-Oxiranylanisole, >=97.0% (sum of enantiomers, GC)
• (2S)-3-phenoxy-1,2-epoxypropane
• (2S)-1-phenoxy-2,3-epoxypropane
• SCHEMBL1583161
• (S)-2-Phenoxymethyl-oxirane
• FQYUMYWMJTYZTK-SECBINFHSA-N
• (S)-3-phenoxy-1,2-epoxypropane
• (s)-3-phenoxy-1,2 -epoxypropane
• G0410
• EN300-4254192
• MFCD06659026
• Z1201623620
• (s)-2-phenoxymethyloxirane
• (2S)-2-Phenoxymethyl-oxirane
• (2S)-2-(phenoxymethyl)oxirane
• (S)-2-[(phenoxy)methyl]oxirane
• A804925
• AKOS006345476
• AC-18289
• (S)-alpha-(2-Oxiranyl)anisole
• 71031-03-3
• F53321
• 71031-02-2
• 2(S)-phenoxymethyloxirane
• CS-W018153
• DTXSID301308064
• +Expand

• MDL： MFCD06659026
• InChIKey： FQYUMYWMJTYZTK-VIFPVBQESA-N
• Inchi： 1S/C9H10O2/c1-2-4-8(5-3-1)10-6-9-7-11-9/h1-5,9H,6-7H2/t9-/m0/s1
• SMILES： O1C([H])([H])[C@]1([H])C([H])([H])OC1C([H])=C([H])C([H])=C([H])C=1[H]

Computed Properties

• Exact Mass: 150.0681
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 150.068
• Heavy Atom Count: 11
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 21.8

Experimental Properties

• LogP: 1.46420
• PSA: 21.76
• Refractive Index: 1.5290-1.5330
• Flash Point: Fahrenheit: 159.8 ° f < br / > Celsius: 71 ° C < br / >
• Sensitiveness: Sensitive to air
• Density: 1.11

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether